Cas no 120-78-5 (2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole)

• Product Name: 2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole
• CAS No: 120-78-5
• MF: C₁₄H₈N₂S₄
• MW: 332.486717224121
• MDL: MFCD00022874
• CID: 35969
• Update Time: 2026-05-14

2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Accelerator (DM)
• MBTS
• 2,2'-Dibenzothiazole disulfide
• Accelerator MBTS
• Dibenzothiazole Disulfide
• 2,2-D ibenzothiazole Disulfide
• 2-(1,3-Benzothiazol-2-yldisulfanyl)-1,3-benzothiazole
• 2,2'-bis(benzothiazolyl)disulfide
• 2,2'-dithiobis-benzothiazol
• 2-benzothiazyldisulfide
• 2-Mercaptobenzothiazole disulfide
• 2-Mercaptobenzothiazyl disulfide
• Accel TM
• AcceleratorDM
• Benzothiazol-2-yl disulfide
• Benzothiazole disulfide
• Benzothiazole, 2,2'-dithiobis-
• benzothiazolyl
• Benzothiazyldisuflide
• 2,2'-Dibenzothiazolyl Disulfide
• 2,2'-Dithiobis(benzothiazole)
• 1,2-Bis(benzo[d]thiazol-2-yl)disulfane
• 2,2’-Dibenzothiazoyl Disulfide
• 2,2'-Dithiobis(benzothiazole) Solution
• MBTS（DM）
• Perkacit? MBTS
• rubber accelerator MBTS
• 2,2′-Dithiobis(benzothiazole)
• 2,2`-Dithiobis(benzothiazole)
• 2,2'-Dithiobisbenzothiazole
• 2,2-Dithiobisbenzothiazole
• Perkacit MBTS
• 2,2'-Benzothiazyl disulfide
• ALTAX
• ekagomgs
• Thiofide
• usafcy-5
• pneumaxdm
• royalmbts
• acceltm
• Ekagom GS
• 2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole

• MDL： MFCD00022874
• Inchi： 1S/C14H8N2S4/c1-3-7-11-9(5-1)15-13(17-11)19-20-14-16-10-6-2-4-8-12(10)18-14/h1-8H
• InChI Key： AFZSMODLJJCVPP-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=C(S2)SSC3=NC4=CC=CC=C4S3

Computed Properties

• Exact Mass: 331.95700
• Monoisotopic Mass: 331.957031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 133

Experimental Properties

• Color/Form: Light yellow acicular crystal
• Density: 1.5
• Melting Point: 177-180 °C (lit.)
• Boiling Point: 532.5 °C at 760 mmHg
• Flash Point: 271 ºC
• Refractive Index: 1.5700 (estimate)
• Solubility: 0.01g/l
• Water Partition Coefficient: <0.01 g/100 mL at 21 ºC
• PSA: 132.86000
• LogP: 5.70540
• Sensitiveness: Sensitive to humidity
• Merck: 3370

2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317,H410
• Warning Statement： P273,P280,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 31-43-50/53
• Safety Instruction： S36/37-S60-S61
• RTECS：DL4550000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：(BD31632)
• Risk Phrases：R31; R43; R50/53
• Safety Term：S36/37;S60;S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole

Professional Introduction to 2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole (CAS No: 120-78-5)

2-(1,3-benzothiazol-2-yldisulfanyl-1,3-benzothiazole) is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. With a CAS number of 120-78-5, this compound belongs to the benzothiazole family, which is well-known for its diverse biological activities and applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of two sulfanyl groups and a benzothiazole core, make it a promising candidate for various therapeutic applications.

The benzothiazole scaffold is a key structural motif in many pharmacologically active agents due to its ability to interact with biological targets such as enzymes and receptors. The introduction of disulfanyl groups in 2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole enhances its potential bioactivity by increasing its solubility and stability. This modification also allows for greater flexibility in drug design, enabling the development of novel derivatives with tailored properties.

In recent years, there has been a surge in research focused on harnessing the therapeutic potential of benzothiazole derivatives. Studies have demonstrated that compounds containing the benzothiazole moiety exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The disulfanyl group further enhances these properties by improving metabolic stability and reducing toxicity. This has led to increased interest in exploring the pharmacological significance of 2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole as a lead compound for drug development.

One of the most compelling aspects of 2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole is its potential application in the treatment of neurological disorders. Emerging research suggests that benzothiazole derivatives can modulate neurotransmitter systems and exhibit neuroprotective effects. The disulfanyl groups in this compound may contribute to its ability to cross the blood-brain barrier, making it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary studies have indicated that this compound may have anti-depressant and anti-anxiety properties, further expanding its therapeutic potential.

The synthesis of 2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the disulfanyl group is particularly challenging due to the sensitivity of the sulfenic acid intermediates involved. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating further research and development.

In conclusion, 2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole (CAS No: 120-78-5) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of a benzothiazole core and disulfanyl groups makes it an attractive candidate for drug development across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and pharmacological effects, this compound is poised to play a crucial role in the next generation of medicinal chemistry innovations.